Cas no 2097933-39-4 (2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one)
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one
- 2-[[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one
-
- Inchi: 1S/C17H18ClN7O/c18-14-10-19-17(20-11-14)23-8-4-13(5-9-23)12-25-16(26)3-2-15(22-25)24-7-1-6-21-24/h1-3,6-7,10-11,13H,4-5,8-9,12H2
- InChI Key: KYUBAGTUPWPDDE-UHFFFAOYSA-N
- SMILES: ClC1C=NC(=NC=1)N1CCC(CN2C(C=CC(N3C=CC=N3)=N2)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 568
- XLogP3: 1.7
- Topological Polar Surface Area: 79.5
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6594-2334-2μmol |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6594-2334-5μmol |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6594-2334-10μmol |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6594-2334-20μmol |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6594-2334-1mg |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6594-2334-2mg |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6594-2334-3mg |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6594-2334-4mg |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6594-2334-5mg |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6594-2334-10mg |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one |
2097933-39-4 | 10mg |
$79.0 | 2023-09-07 |
2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one
Introduction to Compound with CAS No. 2097933-39-4 and Its Applications in Chemical Biology
The compound with the CAS number 2097933-39-4 is a highly intriguing molecule with a complex and sophisticated structure. Its systematic name, 2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one, provides a detailed insight into its chemical composition and potential biological activities. This molecule belongs to a class of heterocyclic compounds that have garnered significant attention in the field of chemical biology due to their diverse pharmacological properties.
Heterocyclic compounds are known for their ability to interact with biological targets in unique ways, often leading to the development of novel therapeutic agents. The structure of this compound features several key functional groups, including a piperidine ring, a pyrimidine moiety, and a pyrazole ring, which are all known to be important for biological activity. The presence of these rings suggests that the compound may have the potential to modulate various biological pathways.
The piperidine ring is particularly interesting as it is commonly found in many bioactive molecules. Piperidine derivatives have been extensively studied for their role in drug development, particularly in the treatment of neurological disorders and infectious diseases. The chloropyrimidine moiety further enhances the compound's potential biological activity by introducing a site for possible interactions with biological targets. This combination of structural elements makes the compound a promising candidate for further investigation.
In recent years, there has been a growing interest in the development of molecules that can target multiple pathways simultaneously. This approach, known as polypharmacology, has shown great promise in the treatment of complex diseases such as cancer and neurodegenerative disorders. The compound under discussion may exhibit polypharmacological properties due to its multifaceted structure, which could make it an effective therapeutic agent.
One of the most exciting aspects of this compound is its potential application in the field of oncology. Recent studies have shown that molecules with similar structural features can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. The pyrazole ring in particular has been identified as a crucial component for anti-cancer activity. By incorporating this ring into its structure, the compound may be able to disrupt cancer cell proliferation and induce apoptosis.
Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammation is a hallmark of many chronic diseases, including arthritis and autoimmune disorders. The ability of this compound to modulate inflammatory pathways could make it an effective therapeutic option for these conditions. Furthermore, its dual action on both cancer and inflammation suggests that it may have broader therapeutic applications.
The synthesis of this compound involves several sophisticated chemical transformations that highlight the expertise required to produce such molecules. The multi-step synthesis process requires careful optimization to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex heterocyclic framework. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of precision in drug development.
Evaluation of the compound's biological activity typically involves in vitro and in vivo studies. In vitro assays are used to assess its interaction with specific biological targets, while in vivo studies provide insights into its overall efficacy and safety profile. These studies are crucial for understanding how the compound behaves within a biological system and for identifying potential side effects.
The use of computational methods has become increasingly important in drug discovery research. Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level. These predictions can guide experimental design and help identify promising candidates for further investigation. By combining experimental data with computational insights, researchers can accelerate the drug discovery process significantly.
In conclusion, the compound with CAS number 2097933-39-4 represents an exciting advancement in chemical biology. Its complex structure and multifaceted functional groups make it a promising candidate for various therapeutic applications, particularly in oncology and inflammation management. The ongoing research into this molecule highlights the importance of innovative approaches in drug development and underscores the potential for future breakthroughs.
2097933-39-4 (2-{[1-(5-chloropyrimidin-2-yl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)